Cas no 2172483-46-2 (1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172483-46-2
• MF: C₁₀H₁₆N₄S
• MW: 224.325839996338
• CID: 5953374
• PubChem ID: 165765978
• Update Time: 2025-06-07

1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596558
• 2172483-46-2

• Inchi： 1S/C10H16N4S/c1-6(2)9-8(10(11)15)12-13-14(9)5-7-3-4-7/h6-7H,3-5H2,1-2H3,(H2,11,15)
• InChI Key： WNLDRFWZNNOQIP-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(C)C)N(CC2CC2)N=N1)N

Computed Properties

• Exact Mass: 224.10956770g/mol
• Monoisotopic Mass: 224.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

1-(Cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide: A Comprehensive Overview

The compound 1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172483-46-2) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thioamides, which are derivatives of thiourea, and it incorporates a 1,2,3-triazole ring system. The presence of a cyclopropylmethyl group and a propan-2-yl substituent adds unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of 1,2,3-triazole-containing compounds in medicinal chemistry due to their ability to act as scaffolds for drug design. The cyclopropylmethyl group is known to confer stability and enhance the bioavailability of molecules, while the propan-2-yl substituent contributes to the molecule's lipophilicity. These properties make 1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide a promising candidate for use in antiviral, antibacterial, and anticancer therapies.

One of the most notable advancements in the field involves the use of this compound as a building block in click chemistry. The 1H-1,2,3-triazole ring system is highly reactive and can undergo various post-synthetic modifications, enabling the creation of complex molecular architectures. Researchers have successfully utilized this compound to synthesize novel materials with tailored properties for applications in nanotechnology and materials science.

In terms of synthesis, the compound can be prepared through a combination of nucleophilic substitution and cyclization reactions. The incorporation of the cyclopropylmethyl group is typically achieved via alkylation reactions, while the formation of the triazole ring involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) process. These methods are efficient and scalable, making them suitable for both laboratory and industrial production.

The biological activity of 1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in viral replication, suggesting its potential as an antiviral agent. Additionally, preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a valuable lead compound for anticancer drug development.

Another area of interest is the use of this compound in peptide synthesis. The thioamide functionality allows for selective reactivity under mild conditions, enabling the construction of peptide bonds with high precision. This property has led to its application in the synthesis of bioactive peptides and protein mimetics.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of this compound. Results indicate that it exhibits low toxicity towards non-target organisms and can be metabolized efficiently under aerobic conditions. These findings are crucial for ensuring its safe use in agricultural and pharmaceutical applications.

In conclusion, 1-(cyclopropylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172483-46-2) is a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and favorable biological properties make it an invaluable tool for scientists working in drug discovery, materials science, and chemical synthesis. As research continues to uncover new functionalities and applications for this compound, its significance in modern chemistry is expected to grow further.